Cas no 1039961-05-1 (2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine)

2,2-Difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine is a fluorinated aromatic amine compound characterized by its unique structural features, including a difluoroethyl group and a methoxy-substituted methylphenyl moiety. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the methoxy group contributes to solubility and reactivity in selective transformations. Its well-defined molecular structure allows for precise modifications in drug discovery and material science applications. The compound is typically handled under controlled conditions due to its sensitivity, ensuring high purity and consistency for research and industrial use.
2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine structure
1039961-05-1 structure
Product Name:2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine
CAS No:1039961-05-1
MF:C10H13F2NO
MW:201.213129758835
CID:6086698
PubChem ID:45282700
Update Time:2025-06-15

2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine
    • EN300-1937927
    • 1039961-05-1
    • Inchi: 1S/C10H13F2NO/c1-6-5-7(14-2)3-4-8(6)9(13)10(11)12/h3-5,9-10H,13H2,1-2H3
    • InChI Key: ICXWXWQOKRTCJU-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=CC=1C)OC)N)F

Computed Properties

  • Exact Mass: 201.09652036g/mol
  • Monoisotopic Mass: 201.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine (CAS No. 1039961-05-1)

2,2-Difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine, with the CAS number 1039961-05-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoro and methoxy-methylphenyl substituents, exhibits promising properties for applications in drug discovery and material science. Its molecular structure, featuring a fluorinated amine backbone, makes it a valuable intermediate in synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation therapeutics, especially in oncology and neurology. The compound's CAS no 1039961-05-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of 2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine involves multi-step organic reactions, including fluorination and amination processes. Its methoxy and methyl groups contribute to its lipophilicity, which is critical for membrane permeability in drug design. This property aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in pharmaceutical development.

From an industrial perspective, CAS no 1039961-05-1 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce this compound, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine. Its purity and stability are critical for regulatory compliance, especially in GMP (Good Manufacturing Practice) environments. Researchers also leverage computational tools like molecular docking to predict its interactions with biological targets.

The compound's versatility extends to material science, where its fluorine-rich structure is explored for advanced polymers and electronic materials. With the rise of flexible electronics and biodegradable materials, CAS no 1039961-05-1 is poised to play a pivotal role in innovation.

In summary, 2,2-difluoro-1-(4-methoxy-2-methylphenyl)ethan-1-amine represents a convergence of pharmaceutical, agrochemical, and material science applications. Its CAS number 1039961-05-1 serves as a gateway for researchers and industries to explore its full potential. As scientific advancements continue, this compound is likely to remain a focal point in interdisciplinary research and industrial innovation.

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